![molecular formula C11H10O4S B8498562 2-[(2-Oxotetrahydro-3-furanyl)sulfanyl]benzoic acid](/img/structure/B8498562.png)
2-[(2-Oxotetrahydro-3-furanyl)sulfanyl]benzoic acid
Cat. No. B8498562
M. Wt: 238.26 g/mol
InChI Key: PCPCBDJBLRFOKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04304784
Procedure details
In 250 ml of water are dissolved 25 g of thiosalicylic acid and 60 g of sodium carbonate. Then, under ice-cooling, 38 g of α-bromo-γ-butyrolactone is added dropwise. The mixture is stirred at room temperature for 3 hours. The reaction mixture is made acidic with dilute hydrochloric acid and the resultant precipitate is recovered by filtration, rinsed with water and recrystallized from ethanol. By the above procedure there is obtained 32.5 g of α-[(2-carboxyphenyl)thio]-γ-butyrolactone as colorless prisms melting at 180°-182° C.
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:10])(=[O:9])[C:2]1[C:3](=[CH:5][CH:6]=[CH:7][CH:8]=1)[SH:4].C(=O)([O-])[O-].[Na+].[Na+].Br[CH:18]1[CH2:23][CH2:22][O:21][C:19]1=[O:20].Cl>O>[C:1]([C:2]1[CH:8]=[CH:7][CH:6]=[CH:5][C:3]=1[S:4][CH:18]1[CH2:23][CH2:22][O:21][C:19]1=[O:20])([OH:10])=[O:9] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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38 g
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Type
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reactant
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Smiles
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BrC1C(=O)OCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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25 g
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Type
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reactant
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Smiles
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C(C=1C(S)=CC=CC1)(=O)O
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Name
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Quantity
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60 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred at room temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Then, under ice-cooling
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FILTRATION
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Type
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FILTRATION
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Details
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the resultant precipitate is recovered by filtration
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WASH
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Type
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WASH
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Details
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rinsed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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recrystallized from ethanol
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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C(=O)(O)C1=C(C=CC=C1)SC1C(=O)OCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 32.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 84.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
